Cas no 125078-62-8 (Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)-)

• Product Name: Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)-
• CAS No: 125078-62-8
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• CID: 162350
• PubChem ID: 1247781
• Update Time: 2025-04-19

Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Phenylenebis[(2-methylphenyl)methanone]
• LogP
• [3-(4-methylbenzoyl)phenyl]-(4-methylphenyl)methanone
• SR-01000514108-1
• FIALLYBQVILKOF-UHFFFAOYSA-N
• Methanone, 1,3-phenylenebis[(methylphenyl)-
• Methanone, 1,1'-(1,3-phenylene)bis(1-(methylphenyl)-
• Oprea1_098339
• NCGC00323801-01
• SMSF0005919
• 1,3-Phenylenebis(methylphenyl)methone
• 1,3-phenylenebis[(4-methylphenyl)methanone]
• (1,3-Phenylene)bis[(4-methylphenyl)methanone]
• BIM-0005603.P001
• SCHEMBL8549972
• CBMicro_005589
• DTXSID60925008
• [3-(4-METHYLBENZOYL)PHENYL](4-METHYLPHENYL)METHANONE
• AKOS001711386
• 1,3-di(4-methylbenzoyl)benzene
• Methanone, 1,3-phenylenebis((methylphenyl)-
• 125078-62-8
• EU-0051329
• SR-01000514108
• CB07696
• AB01227062-03
• Methanone,1,1'-(1,3-phenylene)bis[1-(methylphenyl)-

• Inchi： 1S/C22H18O2/c1-15-6-10-17(11-7-15)21(23)19-4-3-5-20(14-19)22(24)18-12-8-16(2)9-13-18/h3-14H,1-2H3
• InChI Key： FIALLYBQVILKOF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1C=CC=C(C(C2C=CC(C)=CC=2)=O)C=1

Computed Properties

• Exact Mass: 314.13074
• Monoisotopic Mass: 314.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14